2-(benzylthio)-1-(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C20H27N3OS/c1-16-12-17(2)23(21-16)13-18-8-10-22(11-9-18)20(24)15-25-14-19-6-4-3-5-7-19/h3-7,12,18H,8-11,13-15H2,1-2H3
• InChI Key: JXPJAIRGRBSARO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)C(=O)CSCC3=CC=CC=C3)C
• Molecular Formula: C20H27N3OS
• Molecular Weight: 357.5 g/mol

Description

2-(benzylthio)-1-(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H27N3OS and its molecular weight is 357.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Characterization

• Research on the synthesis and chemical characterization of new heteroaryl derivatives, including those with pyrazole and piperidine moieties, highlights innovative approaches to creating compounds with potential applications in materials science and pharmaceuticals. For example, the synthesis of novel diheteroaryl thienothiophene derivatives demonstrates the versatility of incorporating different heterocyclic fragments into complex molecules, paving the way for the development of new materials and therapeutic agents (Mabkhot, Al-Majid, & Alamary, 2011).

Antimicrobial and Antiviral Activities

• The development of compounds with potential antimicrobial and antiviral activities is a critical area of research. Studies on the synthesis of pyrazolo[1,5‐a]pyrimidine and triazolo[1,5‐a]pyrimidine derivatives incorporating thiazolo[3,2‐a]benzimidazole moiety have shown that some of these compounds exhibit moderate effects against bacterial and fungal species, suggesting their potential utility in developing new antimicrobial agents (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

Molecular Interaction Studies

• Understanding how novel compounds interact with biological targets is essential for drug discovery and development. Research into the molecular interaction of cannabinoids with CB1 receptors, for example, provides insights into the structural requirements for binding and activity, guiding the design of new therapeutic agents with improved efficacy and safety profiles (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).

Heterocyclic Chemistry

• The field of heterocyclic chemistry is fundamental to the discovery of new drugs and materials. Studies on the efficient microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles demonstrate the importance of novel synthetic methodologies in rapidly generating structurally diverse compounds with potential applications in various fields, including pharmaceuticals and materials science (Darweesh, Mekky, Salman, & Farag, 2016).

Mechanism of Action

Target of Action

It is known that pyrazole-based ligands, which this compound is a part of, have been used in various applications such as biological transformation agents, biological active agents, sensors for cancer, anticancer agents, catalysts for hydrolysis reactions and oxidation, medicines, and antibiotic agents .

Mode of Action

It is known that pyrazole-based ligands can promote a unique coordination with metal ions, which can be used as a precursor for the development of metalloenzymes .

Biochemical Pathways

It is known that pyrazole-based ligands have been used in catalytic processes relating to catecholase activity .

Result of Action

It is known that pyrazole-based ligands have been used in various applications such as biological transformation agents, biological active agents, sensors for cancer, anticancer agents, catalysts for hydrolysis reactions and oxidation, medicines, and antibiotic agents .

Action Environment

It is known that the type of solvent contributes to the interaction and dilution of reactants in the solvent .